![molecular formula C21H23N3O2 B2915938 N-(4-(4-methoxypiperidin-1-yl)phenyl)-1H-indole-6-carboxamide CAS No. 1797701-19-9](/img/structure/B2915938.png)
N-(4-(4-methoxypiperidin-1-yl)phenyl)-1H-indole-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-(4-methoxypiperidin-1-yl)phenyl)-1H-indole-6-carboxamide, also known as MMPI, is a chemical compound that has been studied for its potential applications in scientific research. MMPI is a synthetic compound that has been developed as a selective antagonist of the dopamine D3 receptor.
Scientific Research Applications
NR1/2B N-methyl-D-aspartate Receptor Antagonists
A study by Borza et al. (2007) identified potent NR2B subunit-selective antagonists of the NMDA receptor among indole- and benzimidazole-2-carboxamides, revealing their potential in treating neurological conditions without the significant side effects associated with non-selective NMDA receptor antagonists (Borza et al., 2007).
Met Kinase Inhibitors
In cancer research, Schroeder et al. (2009) discovered N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (BMS-777607), a selective inhibitor of the Met kinase superfamily, showcasing the importance of structural analogs in the development of targeted cancer therapies (Schroeder et al., 2009).
Rh(III)-Catalyzed Selective Coupling
Zheng et al. (2014) reported a Rh(III)-catalyzed selective coupling of N-methoxy-1H-indole-1-carboxamide and aryl boronic acids, demonstrating an application in synthetic chemistry for the development of diverse compounds with potential biological activities (Zheng, Zhang, & Cui, 2014).
Sigma 2 Binding Site Ligands
Perregaard et al. (1995) synthesized a series of compounds demonstrating high affinity for sigma 1 and sigma 2 binding sites, which are of interest for their potential in treating neurological disorders and exploring the role of sigma receptors in the brain (Perregaard, Moltzen, Meier, & Sanchez, 1995).
Histone Deacetylase 6 Inhibitors
Lee et al. (2018) developed a series of 5-aroylindolyl-substituted hydroxamic acids, identifying compounds with potent inhibitory selectivity against histone deacetylase 6 (HDAC6), which are promising for the treatment of Alzheimer's disease due to their effects on tau protein phosphorylation and aggregation (Lee et al., 2018).
Mechanism of Action
Target of Action
It’s known that piperidine derivatives, which this compound is a part of, have been found to have activity against different viruses . They have been shown to inhibit the H1N1 influenza virus through specific hemagglutinin fusion peptide interaction .
Mode of Action
Similar compounds with a piperidine core have been found to interact with their targets in a way that inhibits the function of the target . For instance, 4,4-disubstituted N-benzyl piperidines have been shown to inhibit the H1N1 influenza virus through specific hemagglutinin fusion peptide interaction .
Biochemical Pathways
Piperidine derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Similar compounds with a piperidine core have been found to exhibit antiviral activity, suggesting that this compound may also have similar effects .
properties
IUPAC Name |
N-[4-(4-methoxypiperidin-1-yl)phenyl]-1H-indole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O2/c1-26-19-9-12-24(13-10-19)18-6-4-17(5-7-18)23-21(25)16-3-2-15-8-11-22-20(15)14-16/h2-8,11,14,19,22H,9-10,12-13H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUTUKAZZJRSYEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC4=C(C=C3)C=CN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(4-Methoxypiperidin-1-YL)phenyl]-1H-indole-6-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.